Cas no 2206311-69-3 (1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride)

1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and chemical research. Its structural features, including the fluorine substituent and methoxy group, contribute to its unique reactivity and binding properties, making it a valuable intermediate in medicinal chemistry. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound may serve as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological or receptor-based pathways. Its well-defined molecular structure allows for precise modifications, supporting its use in structure-activity relationship studies. The product is typically characterized by high purity and consistent performance in synthetic applications.

1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride structure

2206311-69-3 structure

Product Name:1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride

CAS No:2206311-69-3

MF:C₁₀H₁₅ClFNO

MW:219.68360543251

CID:5526070

Update Time:2025-11-06

1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride
- Inchi： 1S/C10H14FNO.ClH/c1-3-9(12)7-5-4-6-8(11)10(7)13-2;/h4-6,9H,3,12H2,1-2H3;1H
- InChI Key： NGXDWCGABHHXAG-UHFFFAOYSA-N
- SMILES： C(C1C=CC=C(F)C=1OC)(N)CC.Cl

1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F184400-125mg	1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride	2206311-69-3		125mg	$ 490.00	2022-06-05
TRC	F184400-250mg	1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride	2206311-69-3		250mg	$ 810.00	2022-06-05

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Additional information on 1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride

Market Research and Analysis Report on 1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride (CAS No. 2206311-69-3)

The compound 1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride, identified by the CAS number 2206311-69-3, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of central nervous system disorders and cardiovascular diseases.

Recent studies have highlighted the pharmacological properties of this compound, including its ability to modulate key biological pathways associated with neurodegenerative diseases. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability, making it a promising candidate for preclinical and clinical trials.

The global market for such specialized chemical entities is driven by the increasing demand for innovative therapeutic agents. Key players in the pharmaceutical and biotechnology industries are actively exploring the potential of 1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride as a lead compound for drug discovery. The compound's unique structure, incorporating both fluoro and methoxy substituents, contributes to its favorable pharmacokinetic profile.

From a supply chain perspective, the production and distribution of this compound are tightly regulated to ensure compliance with international standards for chemical safety and quality. Major suppliers catering to the research and development sectors are strategically positioned to meet the growing demand for this compound across various regions.

In terms of market trends, there is a rising interest in custom synthesis services for research-grade materials like 1-(3-Fluoro-2-methoxyphenyl)-propylamine hydrochloride. This is driven by the need for precise control over chemical purity and stability, which are critical factors in preclinical studies.

Looking ahead, the continued exploration of this compound's therapeutic potential will likely influence its market trajectory. As more data emerges from ongoing research initiatives, stakeholders in the chemical and pharmaceutical industries will be better equipped to assess its commercial viability and strategic importance.